Cas no 89205-09-4 (4-Oxazolecarboxylic acid, 5-(3,4,5-trimethoxyphenyl)-)

• Product name: 4-Oxazolecarboxylic acid, 5-(3,4,5-trimethoxyphenyl)-
• CAS No: 89205-09-4
• MF: C₁₃H₁₃NO₆
• MW: 279.24542
• CID: 608892
• PubChem ID: 61636835

4-Oxazolecarboxylic acid, 5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-(3,4,5-trimethoxyphenyl)-
• 5-(3,4,5-trimethoxyphenyl)-1,3-oxazole-4-carboxylic acid
• DTXSID10734243
• 89205-09-4
• AKOS010901286
• 5-(3,4,5-Trimethoxyphenyl)oxazole-4-carboxylic acid

• Inchi： InChI=1S/C13H13NO6/c1-17-8-4-7(5-9(18-2)12(8)19-3)11-10(13(15)16)14-6-20-11/h4-6H,1-3H3,(H,15,16)
• InChI Key： VQZBAKIKTIULBP-UHFFFAOYSA-N
• SMILES： COC1=CC(=CC(=C1OC)OC)C2=C(N=CO2)C(=O)O

Computed Properties

• Exact Mass: 279.07428713g/mol
• Monoisotopic Mass: 279.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų
• XLogP3: 1.8